Cas no 1270136-90-7 ((2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID)

• Product Name: (2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID
• CAS No: 1270136-90-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5589440
• PubChem ID: 93511056
• Update Time: 2025-10-28

(2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID
• 4-Pyridinepropanoic acid, α-amino-2-chloro-, (αR)-
• 1270136-90-7
• EN300-1299786
• (2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOICACID

• Inchi： 1S/C8H9ClN2O2/c9-7-4-5(1-2-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m1/s1
• InChI Key： LHQLWGWKBFFKJA-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@H](N)CC1C=CN=C(Cl)C=1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 378.7±42.0 °C(Predicted)
• pka: 1.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID

(2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID (CAS No. 1270136-90-7): An Overview of a Promising Compound in Medicinal Chemistry

(2R)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID (CAS No. 1270136-90-7) is a chiral amino acid derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid, belongs to the class of α-amino acids and features a unique structural combination of an amino group, a carboxylic acid group, and a 2-chloropyridin-4-yl substituent. The presence of these functional groups endows the molecule with diverse chemical properties and biological activities, making it a valuable candidate for drug development.

The chemical structure of (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid is characterized by its chiral center at the α-carbon, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. The compound's molecular formula is C₁₀H₁₁ClN₂O₂, and its molecular weight is approximately 230.65 g/mol. The presence of the 2-chloropyridin-4-yl moiety contributes to the compound's lipophilicity and enhances its ability to cross biological membranes, which is essential for its pharmacological effects.

In recent years, (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid has been extensively studied for its potential as a therapeutic agent in various disease models. One of the most promising areas of research involves its use as a modulator of ion channels and receptors. For instance, studies have shown that this compound can interact with specific subtypes of ion channels, such as N-methyl-D-aspartate (NMDA) receptors, which are implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. By modulating these receptors, (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid may offer new avenues for the treatment of neurodegenerative conditions.

Beyond its potential in neurology, (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid could be developed into a novel anti-inflammatory drug with broad therapeutic applications.

The pharmacokinetic properties of (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid have also been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an orally administered drug. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile for clinical development.

In the realm of drug discovery and development, the synthesis and optimization of (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid have been areas of active research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable approach involves the use of chiral auxiliaries or catalysts to ensure enantioselective synthesis, which is critical for obtaining the desired enantiomer with optimal biological activity. These synthetic strategies not only enhance the scalability of production but also contribute to the overall cost-effectiveness of drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurological disorders and inflammatory conditions. These findings have paved the way for further clinical investigations and potential approval as a new therapeutic agent.

In conclusion, (2R)-2-Amino-3-(2-chloropyridin-4-y l)propanoic acid (CAS No. 1270136-90-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for drug development in various disease areas. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its significance in the field of medicinal chemistry.